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Compound of Interest

Compound Name: Nitroethylene

Cat. No.: B032686 Get Quote

Nitroethylene is a highly reactive and hazardous compound requiring meticulous handling and

disposal procedures to ensure laboratory safety and environmental protection. This guide

provides essential, step-by-step instructions for the proper disposal of nitroethylene, tailored

for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical to mitigate the risks associated with this chemical.

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all necessary personal protective

equipment (PPE) is worn and that you are working in a properly ventilated area, such as a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe

shoes.[1][2] Gloves should be inspected before use and disposed of properly after

handling.[2]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator

with organic vapor cartridges.[2]

In Case of Exposure or Spill:
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Inhalation: Move the individual to fresh air immediately. If breathing is difficult or stops,

provide artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Wash the affected area with soap and plenty of water.[1][2] Remove

contaminated clothing. Consult a physician.[3]

Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1][2]

Spill: Evacuate the area and eliminate all ignition sources. Absorb small spills with an inert

material like vermiculite or dry sand and place it in a sealed container for disposal.[1][4] Do

not use combustible materials like paper towels to clean up spills.[4]

Hazardous Waste Classification
Nitroethylene is not specifically listed by name in the EPA's hazardous waste lists (F, K, P, or

U lists).[5][6] However, it must be classified as a hazardous waste based on its characteristics.

[7]

Reactivity (EPA Waste Code D003): Nitroethylene is highly reactive and can polymerize

violently, especially in the presence of water or a base.[7][8][9] It is unstable and

decomposes at room temperature.[8]

Ignitability (EPA Waste Code D001): It is a flammable liquid with a flash point of 23.2 °C

(73.8 °F).[7][8]

Due to these properties, any waste containing nitroethylene must be managed as regulated

hazardous waste.

Quantitative Data for Nitroethylene
The following table summarizes key quantitative data for nitroethylene, which is essential for

its safe handling and storage.
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Property Value

Molecular Formula C₂H₃NO₂

Molar Mass 73.051 g·mol⁻¹[8]

Appearance Colorless liquid[8][10]

Density 1.073 g/cm³[8]

Boiling Point 98.5 °C (209.3 °F)[8]

Melting Point -55 °C (-67 °F)[8]

Flash Point 23.2 °C (73.8 °F)[8]

Solubility in Water 78.9 g/L[8]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of

nitroethylene waste.

Experimental Protocol: Waste Collection and Storage
Waste Segregation: Do not mix nitroethylene waste with other chemical waste streams,

particularly incompatible materials such as strong oxidizing agents, strong bases, or acids.[4]

Container Selection: Collect nitroethylene waste in a designated, compatible container,

such as a glass or polyethylene-lined steel container with a secure, tight-fitting lid.[4]

Container Filling: Do not fill the waste container beyond 80-90% of its capacity to allow for

vapor expansion.[4][11]

Labeling: Clearly label the waste container as "Hazardous Waste." The label must include:

The full chemical name: "Nitroethylene Waste"

The specific hazards: "Flammable," "Reactive," "Toxic"[4]

The EPA Waste Codes: D001, D003
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The date accumulation started

Your name, laboratory, and contact information[4]

Storage: Store the sealed waste container in a designated, cool, and well-ventilated

hazardous waste storage area.[4] The container must be kept in secondary containment to

prevent spills.[12]

Logistical and Operational Disposal Plan
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.[4]

Professional Disposal: The waste must be handled by a licensed professional waste disposal

company.[2]

Method of Disposal: The recommended and most common method for disposing of

nitroethylene is high-temperature incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2][13] Extra care must be taken during ignition due to its high

flammability.[2] Never attempt to dispose of nitroethylene down the drain or with regular

trash.[14]

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of nitroethylene.
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Start: Nitroethylene Waste Generated

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Do not mix with incompatibles)

3. Use Designated Container
(Labeled, <90% full, sealed)

4. Store in Secondary Containment
(Cool, ventilated area)

5. Contact EHS for Pickup

6. Licensed Professional Disposal
(High-Temperature Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of nitroethylene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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